Cas no 2138063-97-3 (2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid)

2-(Ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid is a pyrimidine derivative featuring both ethylamino and piperazinyl substituents, along with a carboxylic acid functional group. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of biologically active compounds. The presence of the piperazine moiety enhances its potential for interaction with biological targets, while the carboxylic acid group allows for further derivatization or salt formation. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, particularly in the development of kinase inhibitors or other therapeutic agents. The compound’s purity and stability ensure reliable performance in synthetic workflows.
2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid structure
2138063-97-3 structure
Product Name:2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
CAS No:2138063-97-3
MF:C11H17N5O2
MW:251.284981489182
CID:6357986
PubChem ID:165961399
Update Time:2025-05-20

2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
    • EN300-1143514
    • 2138063-97-3
    • Inchi: 1S/C11H17N5O2/c1-2-13-11-14-8(10(17)18)7-9(15-11)16-5-3-12-4-6-16/h7,12H,2-6H2,1H3,(H,17,18)(H,13,14,15)
    • InChI Key: PEKTXXUEAHDKJJ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(=NC(NCC)=N1)N1CCNCC1)=O

Computed Properties

  • Exact Mass: 251.13822480g/mol
  • Monoisotopic Mass: 251.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 90.4Ų

2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid Pricemore >>

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Additional information on 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid

2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2138063-97-3): A Promising Compound in Medicinal Chemistry

2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2138063-97-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid is characterized by a pyrimidine core with an ethylamino and piperazine substituent. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development. Recent studies have highlighted its potential as a lead compound for various therapeutic targets.

In the context of antiviral research, 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has shown promising activity against several viral pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on the replication of influenza virus and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral RNA synthesis and protein processing, thereby preventing the virus from replicating effectively.

Beyond its antiviral properties, 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has also demonstrated significant anticancer activity. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt DNA synthesis and induce apoptosis in cancer cells. This makes it a promising candidate for the development of targeted cancer therapies.

In addition to its direct therapeutic effects, 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has been explored for its potential as a drug delivery platform. The piperazine moiety can be modified to enhance solubility and bioavailability, making it suitable for various administration routes, including oral and intravenous delivery. This versatility in formulation opens up new possibilities for optimizing drug delivery and improving patient compliance.

The pharmacokinetic profile of 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-(ethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2138063-97-3) represents a promising compound in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for drug development across multiple therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.

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